Cas no 1361114-66-0 (4-Methyl-2-pyrrolidin-2-yl-6-(trifluoromethyl)pyrimidine;hydrochloride)

• Product Name: 4-Methyl-2-pyrrolidin-2-yl-6-(trifluoromethyl)pyrimidine;hydrochloride
• CAS No: 1361114-66-0
• MF: C₁₀H₁₃ClF₃N₃
• MW: 267.67853140831
• MDL: MFCD21605902
• CID: 4696935
• Update Time: 2025-10-20

4-Methyl-2-pyrrolidin-2-yl-6-(trifluoromethyl)pyrimidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-pyrrolidin-2-yl-6-trifluoromethyl-pyrimidine hydrochloride
• 4-methyl-2-(pyrrolidin-2-yl)-6-(trifluoromethyl)pyrimidine hydrochloride
• 4-Methyl-2-pyrrolidin-2-yl-6-(trifluoromethyl)pyrimidine;hydrochloride

• MDL： MFCD21605902
• Inchi： 1S/C10H12F3N3.ClH/c1-6-5-8(10(11,12)13)16-9(15-6)7-3-2-4-14-7;/h5,7,14H,2-4H2,1H3;1H
• InChI Key： POBDSXZCNOTEKG-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC(C)=NC(C2CCCN2)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Methyl-2-pyrrolidin-2-yl-6-(trifluoromethyl)pyrimidine;hydrochloride

4-Methyl-2-pyrrolidin-2-yl-6-(trifluoromethyl)pyrimidine;hydrochloride (CAS No. 1361114-66-0): A Comprehensive Overview

In the realm of pharmaceutical and agrochemical research, 4-Methyl-2-pyrrolidin-2-yl-6-(trifluoromethyl)pyrimidine;hydrochloride (CAS No. 1361114-66-0) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its unique trifluoromethyl and pyrrolidinyl substituents, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly drawn to its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The trifluoromethyl group in this compound is a key feature, as it often improves metabolic stability and lipophilicity—properties highly sought after in modern medicinal chemistry. With the growing demand for fluorinated compounds in the pharmaceutical industry, this molecule aligns perfectly with trends in small-molecule drug development. Its pyrimidine core further enhances its relevance, as pyrimidines are foundational in nucleic acid synthesis and enzyme inhibition.

Recent studies highlight the potential of 4-Methyl-2-pyrrolidin-2-yl-6-(trifluoromethyl)pyrimidine;hydrochloride in addressing challenges like drug resistance and selective targeting. For instance, its incorporation into kinase inhibitors has shown promise in oncology research, a field where precision therapeutics are in high demand. Additionally, its hydrochloride salt form improves solubility, a critical factor in formulation development.

From a synthetic perspective, the compound’s CAS No. 1361114-66-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Laboratories focusing on high-throughput screening often prioritize such well-defined compounds to streamline their workflows. The rise of AI-driven drug discovery has further amplified interest in this molecule, as computational models increasingly rely on structurally diverse libraries for virtual screening.

Beyond pharmaceuticals, 4-Methyl-2-pyrrolidin-2-yl-6-(trifluoromethyl)pyrimidine;hydrochloride is explored in agrochemicals, where its trifluoromethyl moiety contributes to pest control efficacy. This dual applicability underscores its value in interdisciplinary research. As sustainability becomes a global priority, the compound’s potential in green chemistry applications—such as catalytic transformations—is also under investigation.

In summary, CAS No. 1361114-66-0 represents a versatile and scientifically enriching compound. Its pyrimidine-pyrrolidine scaffold, combined with fluorination, positions it at the forefront of innovation in life sciences and beyond. For researchers navigating the complexities of structure-activity relationships or molecular design, this compound offers a compelling case study in modern chemical exploration.